Cas no 649774-22-1 (Benzoic acid, 3-[[[4-(1H-tetrazol-5-ylmethyl)phenoxy]acetyl]amino]-)

Benzoic acid, 3-[[[4-(1H-tetrazol-5-ylmethyl)phenoxy]acetyl]amino]- structure
649774-22-1 structure
Product Name:Benzoic acid, 3-[[[4-(1H-tetrazol-5-ylmethyl)phenoxy]acetyl]amino]-
CAS No:649774-22-1
MF:C17H15N5O4
MW:353.332103013992
CID:409610
PubChem ID:10066641
Update Time:2025-04-19

Benzoic acid, 3-[[[4-(1H-tetrazol-5-ylmethyl)phenoxy]acetyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[[[4-(1H-tetrazol-5-ylmethyl)phenoxy]acetyl]amino]-
    • 3-[[2-[4-(2H-tetrazol-5-ylmethyl)phenoxy]acetyl]amino]benzoic acid
    • FT-0739932
    • 3-(2-{4-[(2H-Tetrazol-5-yl)methyl]phenoxy}acetamido)benzoic acid
    • 649774-22-1
    • DTXSID50435121
    • SCHEMBL2947582
    • Inchi: 1S/C17H15N5O4/c23-16(18-13-3-1-2-12(9-13)17(24)25)10-26-14-6-4-11(5-7-14)8-15-19-21-22-20-15/h1-7,9H,8,10H2,(H,18,23)(H,24,25)(H,19,20,21,22)
    • InChI Key: DDWPHBYROLOOIB-UHFFFAOYSA-N
    • SMILES: O(CC(NC1C=CC=C(C(=O)O)C=1)=O)C1C=CC(=CC=1)CC1N=NNN=1

Computed Properties

  • Exact Mass: 353.11255
  • Monoisotopic Mass: 353.11240398g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • PSA: 130.09
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